Cas no 1592280-18-6 (1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine)
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine
-
- Inchi: 1S/C11H13N3/c1-9(12)11-7-8-14(13-11)10-5-3-2-4-6-10/h2-9H,12H2,1H3
- InChI Key: COWDAISMBRJFEK-UHFFFAOYSA-N
- SMILES: C(C1C=CN(C2=CC=CC=C2)N=1)(N)C
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM438724-1g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95%+ | 1g |
$1156 | 2023-01-03 | |
| Enamine | EN300-1698966-0.05g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 0.05g |
$226.0 | 2023-09-20 | |
| Enamine | EN300-1698966-0.1g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 0.1g |
$337.0 | 2023-09-20 | |
| Enamine | EN300-1698966-0.25g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 0.25g |
$481.0 | 2023-09-20 | |
| Enamine | EN300-1698966-0.5g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 0.5g |
$758.0 | 2023-09-20 | |
| Enamine | EN300-1698966-1.0g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 1g |
$971.0 | 2023-05-26 | |
| Enamine | EN300-1698966-2.5g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 2.5g |
$1903.0 | 2023-09-20 | |
| Enamine | EN300-1698966-5.0g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 5g |
$2816.0 | 2023-05-26 | |
| Enamine | EN300-1698966-10.0g |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 10g |
$4176.0 | 2023-05-26 | |
| 1PlusChem | 1P01DW6Q-50mg |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine |
1592280-18-6 | 95% | 50mg |
$332.00 | 2024-06-20 |
1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine
Professional Introduction to Compound with CAS No. 1592280-18-6 and Product Name: 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine
The compound with the CAS number 1592280-18-6 and the product name 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole moiety in its structure is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities and therapeutic implications.
Structurally, 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine consists of a benzene ring fused with a pyrazole ring, which is further connected to an amine-substituted ethyl chain. This configuration endows the compound with specific electronic and steric properties that make it a promising candidate for further investigation. The pyrazole core is known for its ability to interact with various biological targets, including enzymes and receptors, which has been leveraged in the design of novel therapeutic agents.
Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in addressing a wide range of diseases. Studies have demonstrated that these compounds can exhibit inhibitory effects on several key enzymes and pathways involved in inflammation, cancer, and infectious diseases. The amine functional group in 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine provides an additional site for chemical modification, allowing for the development of more tailored derivatives with enhanced pharmacological properties.
In particular, the benzene ring in this compound contributes to its stability and solubility, which are critical factors in drug formulation. The combination of these structural features makes 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine a versatile scaffold for medicinal chemists seeking to develop new drugs. The compound's potential to serve as a lead molecule in drug discovery has been recognized by the scientific community, prompting further exploration into its pharmacological profile.
Current research efforts are focused on elucidating the biological activity of 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine through both in vitro and in vivo studies. Preliminary findings suggest that this compound may possess anti-inflammatory and anticancer properties, making it a valuable asset in the development of novel therapeutics. The pyrazole moiety, in particular, has been shown to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in inflammatory processes.
The pharmaceutical industry has shown significant interest in developing small-molecule inhibitors targeting these enzymes due to their role in various chronic diseases. The structural features of 1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine make it an attractive candidate for further optimization as an inhibitor. By leveraging computational methods such as molecular docking and virtual screening, researchers aim to identify derivatives with improved binding affinity and selectivity.
Moreover, the compound's potential application in treating infectious diseases has not been overlooked. Pyrazole derivatives have been reported to exhibit antimicrobial properties against various pathogens, including bacteria and fungi. This broad-spectrum activity makes 1-(1 phenyl - 2 H - pyrazol - 3 - yl ) ethan - 2 - amine a promising candidate for developing new antibiotics or antifungal agents.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic route but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.
In conclusion, 4 - ( 4 - fluoro - phenyl ) - 5 - ( 4 - methoxy - phenyl ) - 4 ,5-dihydro - 4 H - pyrazol - 3-carboxamidine hydrochloride represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological profile continues to grow, 4 -(4-fluoro-phenoxy)-5-(4-methoxy-phenoxy)-4 ,5-dihydro-thieno[2 ,3-b]pyridine holds promise for addressing various therapeutic challenges in medicine.
1592280-18-6 (1-(1-phenyl-1H-pyrazol-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)